Cas no 2228741-77-1 (1-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-amine)

• Product Name: 1-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-amine
• CAS No: 2228741-77-1
• MF: C₁₀H₁₀ClF₂NO
• MW: 233.642308712006
• CID: 6283779
• PubChem ID: 165633480
• Update Time: 2025-09-28

1-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-amine
• EN300-1970333
• 2228741-77-1
• 1-[3-chloro-4-(difluoromethoxy)phenyl]cyclopropan-1-amine

• Inchi： 1S/C10H10ClF2NO/c11-7-5-6(10(14)3-4-10)1-2-8(7)15-9(12)13/h1-2,5,9H,3-4,14H2
• InChI Key： JDSJJWWSIAARSF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(CC1)N)OC(F)F

Computed Properties

• Exact Mass: 233.0418980g/mol
• Monoisotopic Mass: 233.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-amine

Comprehensive Overview of 1-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-amine (CAS No. 2228741-77-1)

The compound 1-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-amine (CAS No. 2228741-77-1) is a specialized organic molecule featuring a cyclopropane ring linked to a phenyl group substituted with chloro and difluoromethoxy functional groups. This unique structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of the difluoromethoxy moiety enhances metabolic stability, while the cyclopropylamine group offers a rigid scaffold for molecular interactions, making it a valuable building block in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 1-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-amine has surged, driven by their role in developing next-generation therapeutics. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of similar structures in FDA-approved drugs. The compound's lipophilicity and hydrogen-bonding capacity are also under investigation for optimizing bioavailability, a hot topic in AI-driven drug design platforms.

Synthetic routes to CAS 2228741-77-1 often involve palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions, reflecting trends in green chemistry and atom economy. Analytical characterization typically employs LC-MS and NMR spectroscopy, with computational studies (DFT calculations) predicting its conformational preferences—a methodology frequently searched in academic databases.

From an industrial perspective, this compound aligns with the growing focus on precision agriculture, where its derivatives may act as eco-friendly pesticides. Regulatory agencies increasingly prioritize low-persistence agrochemicals, and the difluoromethoxy group’s resistance to hydrolysis makes it a candidate for sustainable formulations. Patent landscapes reveal competitive activity around such heterocyclic amines, particularly in China and EU markets.

Environmental fate studies of 1-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-amine are limited but crucial, given public concern over PFAS alternatives. Its degradation products and ecotoxicological profile are active research areas, often queried alongside QSAR modeling techniques in environmental chemistry forums.

In material science, the compound’s rigid aromatic-cyclopropyl architecture inspires applications in liquid crystals or polymeric photoinitiators. Startups exploring bio-based materials have shown interest in such motifs for their balance of stability and processability—a nexus between pharmaceutical and industrial innovation.

Supply chain data indicates that CAS 2228741-77-1 remains a low-volume high-value chemical, with synthesis challenges (enantioselective preparation of the cyclopropane ring) contributing to its niche status. However, improved catalytic methods and flow chemistry approaches could democratize access, as predicted in recent chemical process optimization literature.

For researchers, key questions revolve around scalable purification techniques and structure-activity relationships (SAR) of derivatives—topics ranking highly in search engine queries related to small molecule drug development. Collaborative studies between computational chemists and synthetic labs are accelerating the exploration of this chemical space.

The compound’s nomenclature (IUPAC name variations) frequently appears in chemical database searches, underscoring the need for standardized chemical identifier systems. Educational content explaining its retrosynthetic analysis also attracts organic chemistry students, reflecting broader interest in complex molecule construction strategies.

As the scientific community prioritizes fragment-based drug discovery, 1-3-chloro-4-(difluoromethoxy)phenylcyclopropan-1-amine exemplifies how subtle modifications (e.g., halogen exchange or ring strain engineering) can dramatically alter biological profiles—a principle central to modern medicinal chemistry optimization courses and industry training programs.